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Compound of Interest

Compound Name: Aflatoxin M2-13C17

Cat. No.: B15141633 Get Quote

Technical Support Center: Aflatoxin M2 Analysis
This technical support center provides guidance and troubleshooting for the analysis of

Aflatoxin M2 using Liquid Chromatography (LC).

Frequently Asked Questions (FAQs)
Q1: Which LC column is recommended for Aflatoxin M2 analysis?

For the reversed-phase separation of aflatoxins, including M2, C18 columns are widely used

and recommended.[1] Specific examples that have been successfully used include:

Waters Symmetry C18, 4.6 x 150 mm, 3.5 µm[1]

Agilent Zorbax SB-Aq, 4.6 x 150 mm, 5 µm[2]

XBridge C18

The selection of the column should be based on the specific method requirements and the

matrix of the sample being analyzed.

Q2: Is derivatization required for Aflatoxin M2 analysis?

No, post-column derivatization is generally not required for Aflatoxin M2 as it is naturally

fluorescent. Derivatization is primarily used to enhance the fluorescence of Aflatoxins B1 and
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G1.[1][2][3]

Q3: What is the purpose of using immunoaffinity columns (IAC) in Aflatoxin M2 analysis?

Immunoaffinity columns (IAC) are crucial for the cleanup and purification of samples before LC

analysis.[2][4][5][6] They contain antibodies that specifically bind to aflatoxins, allowing for the

removal of interfering matrix components.[7][4] This results in cleaner samples, improved

sensitivity, and a better signal-to-noise ratio in the chromatogram.[8][5]

Q4: What are the typical mobile phases used for Aflatoxin M2 analysis?

A common mobile phase for the isocratic separation of aflatoxins is a mixture of water,

methanol, and acetonitrile.[1] A specific example is a mobile phase consisting of

water:methanol:acetonitrile (60:25:15, v/v/v).[1]
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Issue Potential Cause Recommended Solution

Poor peak shape or resolution
Column contamination or

degradation.

Clean the column according to

the manufacturer's

instructions. If the problem

persists, replace the column.

[9]

Inappropriate mobile phase

composition.

Optimize the mobile phase

composition, particularly the

ratio of organic solvents to

water.

Column overloading.

Reduce the injection volume or

the concentration of the

sample.

Low sensitivity or no peak

detected
Detector issue.

Check the fluorescence

detector settings (excitation

and emission wavelengths).

Ensure the lamp is functioning

correctly.

Standard degradation.

Prepare fresh aflatoxin

standards. Aflatoxins can be

unstable in certain solutions.[9]

Inefficient extraction or

cleanup.

Optimize the sample

preparation procedure. Ensure

the immunoaffinity column has

not expired and is being used

correctly.

High backpressure Column or system blockage.

Check for blockages in the

system, including the guard

column and frits.[9] Reverse

flush the column if

recommended by the

manufacturer.
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Inconsistent retention times
Fluctuations in mobile phase

composition or flow rate.

Ensure the pump is delivering

a consistent flow rate and that

the mobile phase is properly

mixed and degassed.

Temperature variations.
Use a column oven to maintain

a stable temperature.[1]

Experimental Protocols
Sample Preparation using Immunoaffinity Column
Cleanup
This protocol is a general guideline and may need to be optimized for specific sample matrices.

Extraction: Extract the sample with a suitable solvent mixture, such as methanol/water.

Dilution: Dilute the filtered extract with a phosphate-buffered saline (PBS) solution.

IAC Cleanup:

Condition an immunoaffinity column with PBS.

Apply the diluted extract to the column.

Wash the column with water to remove unbound impurities.

Elute the aflatoxins from the column using methanol.

Final Preparation: Dilute the eluate with water before injection into the LC system.

LC Method for Aflatoxin Analysis
The following table summarizes typical LC conditions for aflatoxin analysis:
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Parameter Value Reference

Column
Waters Symmetry C18, 4.6 x

150 mm, 3.5 µm
[1]

Mobile Phase
Water:Methanol:Acetonitrile

(60:25:15)
[1]

Flow Rate 1.0 mL/min [1]

Injection Volume 50 µL [1]

Column Temperature 30 °C [1]

Fluorescence Detection
Excitation: 365 nm, Emission:

455 nm
[1]

Visualizations
Experimental Workflow for Aflatoxin M2 Analysis
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Caption: A typical workflow for the analysis of Aflatoxin M2, from sample preparation to LC

analysis.
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Caption: A logical flow diagram for troubleshooting common issues in Aflatoxin M2 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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